Cas no 2171801-25-3 (4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol)

• Product Name: 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol
• CAS No: 2171801-25-3
• MF: C₁₄H₂₆O₂S
• MW: 258.420043468475
• CID: 6062603
• PubChem ID: 165875967
• Update Time: 2025-07-09

4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol
• EN300-1643273
• 2171801-25-3
• 4-[1-(hydroxymethyl)-4,4-dimethylcyclohexyl]thian-4-ol

• Inchi： 1S/C14H26O2S/c1-12(2)3-5-13(11-15,6-4-12)14(16)7-9-17-10-8-14/h15-16H,3-11H2,1-2H3
• InChI Key： VDQZIXHPLHYFBQ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CO)CCC(C)(C)CC1)O

Computed Properties

• Exact Mass: 258.16535124g/mol
• Monoisotopic Mass: 258.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol

Introduction to 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol (CAS No. 2171801-25-3)

4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol (CAS No. 2171801-25-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a thian ring, both of which are functionalized with specific substituents. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various applications in drug discovery and development.

The cyclohexyl ring in 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol is substituted with two methyl groups at the 4-position, contributing to the overall stability and hydrophobicity of the molecule. The thian ring, on the other hand, is a sulfur-containing heterocycle that adds to the compound's chemical diversity and reactivity. The hydroxymethyl group attached to the cyclohexyl ring further enhances the molecule's polarity and potential for hydrogen bonding, which can be crucial for its interactions with biological targets.

Recent studies have highlighted the potential of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The unique combination of its structural features allows it to effectively modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that this compound can inhibit the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action appears to involve interference with viral entry and replication processes, suggesting its potential as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol has been extensively studied to assess its suitability for therapeutic applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life in vivo, which suggests that it could be administered as an oral medication. Furthermore, its low toxicity profile makes it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

In conclusion, 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylthian-4-ol (CAS No. 2171801-25-3) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new drugs targeting inflammation and viral infections. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in healthcare.